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For Researchers, Scientists, and Drug Development Professionals

Abstract
Ovalene (C₃₂H₁₄) is a polycyclic aromatic hydrocarbon (PAH) characterized by its distinct

reddish-orange color. This technical guide provides an in-depth overview of the core physical

and spectroscopic properties of Ovalene. It is intended to serve as a comprehensive resource

for researchers, scientists, and drug development professionals interested in the fundamental

characteristics of this complex molecule. This document summarizes key quantitative data in

structured tables, outlines detailed experimental protocols for its synthesis and

characterization, and presents visual representations of experimental workflows and a

hypothetical signaling pathway relevant to its potential biological activity.

Physical and Chemical Properties
Ovalene is a planar, peri-fused aromatic hydrocarbon consisting of ten benzene rings. Its

extensive π-conjugated system is responsible for its characteristic color and photophysical

properties.
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Property Value Reference(s)

Appearance Reddish-orange solid [1]

Molecular Formula C₃₂H₁₄ [2]

Molar Mass 398.45 g/mol [2]

Density 1.496 g/cm³ [1]

Melting Point 473 °C (746 K) [1]

Solubility
Ovalene is sparingly soluble in common organic solvents.

Solvent Solubility Reference(s)

Benzene Sparingly soluble [1]

Toluene Sparingly soluble [1]

Dichloromethane Sparingly soluble [1]

Crystal Structure
Parameter Value Reference(s)

Crystal System Monoclinic [1]

Space Group P2₁/a [1]

Lattice Constants
a = 1.947 nm, b = 0.470 nm, c

= 1.012 nm
[1]

Lattice Angles α = 90°, β = 105.0°, γ = 90° [1]

Spectroscopic Properties
The extended π-system of Ovalene gives rise to distinct spectroscopic signatures.
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UV-Visible Absorption Spectroscopy
Solutions of Ovalene exhibit characteristic absorption bands in the UV-visible region. The

spectrum is complex, with multiple electronic transitions. Recent studies have focused on the

reassignment of the S₂-S₀ electronic transition.[3]

Fluorescence Spectroscopy
Under UV irradiation, solutions of Ovalene exhibit a notable green fluorescence.[1] The

fluorescence properties are sensitive to the solvent environment.

Vibrational Spectroscopy
Infrared (IR) and Raman spectroscopy are powerful tools for characterizing the vibrational

modes of the Ovalene molecule. The spectra are complex due to the large number of atoms

and low symmetry.[4][5]

Experimental Protocols
Synthesis of Reddish-Orange Ovalene (Clar's Method)
This protocol is based on the original synthesis reported by E. Clar.

Workflow for the Synthesis of Ovalene
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Synthesis of Ovalene Workflow

Methodology:

Oxidative Cyclization: 1,14-Benzobisanthene is reacted with maleic anhydride under

oxidative conditions at elevated temperatures. This reaction leads to the formation of a

carboxylic anhydride intermediate.

Decarboxylation: The resulting carboxylic anhydride is mixed with soda-lime and heated

under vacuum. This step facilitates the removal of carbon dioxide, leading to the formation of

the fully aromatic Ovalene structure.[6][7]

Purification
Purification of the crude Ovalene product is crucial to obtain the desired reddish-orange

compound with high purity.

Workflow for the Purification of Ovalene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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